Cas no 2640847-05-6 (5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine)

• Product Name: 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine
• CAS No: 2640847-05-6
• MF: C₁₀H₁₆N₄S
• MW: 224.325839996338
• CID: 5359862
• PubChem ID: 155798216
• Update Time: 2025-10-31

5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040693952
• F1909-1782
• 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine
• 5-Methyl-2-(methylthio)-4-(piperazin-1-yl)pyrimidine
• 2640847-05-6

• Inchi： 1S/C10H16N4S/c1-8-7-12-10(15-2)13-9(8)14-5-3-11-4-6-14/h7,11H,3-6H2,1-2H3
• InChI Key： SGEPXXMCZSBNJZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C)C(=N1)N1CCNCC1

Computed Properties

• Exact Mass: 224.10956770g/mol
• Monoisotopic Mass: 224.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 400.1±40.0 °C(Predicted)
• pka: 8.53±0.10(Predicted)

Additional information on 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine

5-Methyl-2-(Methylsulfanyl)-4-(Piperazin-1-yl)pyrimidine: A Comprehensive Overview

5-Methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine (CAS No. 2640847-05-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine make it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine consists of a pyrimidine core with a methyl group at the 5-position, a methylsulfanyl group at the 2-position, and a piperazine ring at the 4-position. These functional groups contribute to the compound's pharmacological profile and its potential as a lead molecule in drug discovery. The piperazine moiety, in particular, is known for its ability to enhance the solubility and bioavailability of small molecules, making it an attractive feature for drug development.

Recent studies have highlighted the potential of 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication by interfering with key viral enzymes or pathways. This makes 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine a valuable candidate for the development of broad-spectrum antiviral drugs.

In addition to its antiviral properties, 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism behind this cytotoxic effect is thought to involve the modulation of cell signaling pathways and the induction of DNA damage. These findings suggest that 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine could be developed into a novel anticancer agent with broad applicability.

The pharmacokinetic properties of 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, which are essential attributes for a successful drug candidate. Furthermore, toxicology studies have shown that 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine in humans. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with viral infections and certain types of cancer. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine (CAS No. 2640847-05-6) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antiviral and anticancer therapy make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.